Cas no 2680892-71-9 (2-(4-methoxyphenyl)methyl-5-(2,2,2-trifluoroacetamido)pentanoic acid)

• Product Name: 2-(4-methoxyphenyl)methyl-5-(2,2,2-trifluoroacetamido)pentanoic acid
• CAS No: 2680892-71-9
• MF: C₁₅H₁₈F₃NO₄
• MW: 333.302935123444
• CID: 5627715
• PubChem ID: 165931745
• Update Time: 2025-10-22

2-(4-methoxyphenyl)methyl-5-(2,2,2-trifluoroacetamido)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(4-methoxyphenyl)methyl]-5-(2,2,2-trifluoroacetamido)pentanoic acid
• 2680892-71-9
• EN300-28296016
• 2-(4-methoxyphenyl)methyl-5-(2,2,2-trifluoroacetamido)pentanoic acid

• Inchi： 1S/C15H18F3NO4/c1-23-12-6-4-10(5-7-12)9-11(13(20)21)3-2-8-19-14(22)15(16,17)18/h4-7,11H,2-3,8-9H2,1H3,(H,19,22)(H,20,21)
• InChI Key： UPWRVVMDHQHNBS-UHFFFAOYSA-N
• SMILES： FC(C(NCCCC(C(=O)O)CC1C=CC(=CC=1)OC)=O)(F)F

Computed Properties

• Exact Mass: 333.11879254g/mol
• Monoisotopic Mass: 333.11879254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(4-methoxyphenyl)methyl-5-(2,2,2-trifluoroacetamido)pentanoic acid

Recent Advances in the Study of 2-(4-methoxyphenyl)methyl-5-(2,2,2-trifluoroacetamido)pentanoic acid (CAS: 2680892-71-9)

The compound 2-(4-methoxyphenyl)methyl-5-(2,2,2-trifluoroacetamido)pentanoic acid (CAS: 2680892-71-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoroacetamido and methoxyphenyl functional groups, exhibits promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights into its role as a potential drug candidate.

One of the key areas of investigation has been the synthesis and optimization of 2-(4-methoxyphenyl)methyl-5-(2,2,2-trifluoroacetamido)pentanoic acid. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. The compound's structural features, including the trifluoroacetamido moiety, have been shown to enhance its stability and bioavailability, making it a viable candidate for further development.

Pharmacological studies have revealed that 2-(4-methoxyphenyl)methyl-5-(2,2,2-trifluoroacetamido)pentanoic acid exhibits potent inhibitory effects on specific enzymatic targets involved in inflammatory and metabolic pathways. For instance, recent in vitro and in vivo experiments demonstrated its ability to modulate key signaling molecules, thereby reducing inflammation and oxidative stress. These findings suggest potential applications in treating conditions such as chronic inflammatory diseases and metabolic disorders.

Furthermore, the compound's mechanism of action has been elucidated through advanced biochemical and computational modeling techniques. Studies indicate that it acts as a selective inhibitor of certain protein kinases, which play a crucial role in cell proliferation and apoptosis. This selectivity is attributed to the unique interactions between the trifluoroacetamido group and the active site of the target enzymes, highlighting the compound's potential as a targeted therapy.

In addition to its therapeutic potential, recent research has also explored the safety and toxicological profile of 2-(4-methoxyphenyl)methyl-5-(2,2,2-trifluoroacetamido)pentanoic acid. Preliminary toxicity studies in animal models have shown favorable results, with no significant adverse effects observed at therapeutic doses. However, further investigations are required to fully assess its long-term safety and efficacy in humans.

In conclusion, the latest research on 2-(4-methoxyphenyl)methyl-5-(2,2,2-trifluoroacetamido)pentanoic acid (CAS: 2680892-71-9) underscores its potential as a novel therapeutic agent. Its unique chemical structure, combined with promising pharmacological properties, positions it as a compelling candidate for further development in the treatment of inflammatory and metabolic diseases. Future studies should focus on advancing its clinical translation and exploring its broader applications in medicine.